Cas no 1050507-06-6 (Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate)
Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate is a synthetic organic compound featuring a thiazole core substituted with a 2-chlorophenyl group at the 4-position and an ester moiety at the 2-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic active ingredients. The presence of the chlorophenyl group enhances its reactivity in cross-coupling and functionalization reactions, while the ethyl ester offers flexibility for further derivatization. Its well-defined chemical properties make it valuable for research in medicinal chemistry, where it serves as a scaffold for biologically active molecules. The compound is typically characterized by high purity and stability under standard storage conditions.
1050507-06-6 structure
Product Name:Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate
CAS No:1050507-06-6
MF:C12H10ClNO2S
MW:267.731300830841
CID:97874
PubChem ID:53428801
Update Time:2025-10-29
Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolecarboxylicacid, 4-(2-chlorophenyl)-, ethyl ester
- 4-(2-chlorophenyl)-2-Thiazolecarboxylic acid ethyl ester
- Ethyl 4-(2-chlorophenyl)-1,3-thiazole-2-carboxylate
- AG-D-18172
- CTK4A3577
- ethyl (4-(2-chlorophenyl)thiazol-2-yl)carboxylate
- ETHYL 4-(2-CHLOROPHENYL)THIAZOLE-2-CARBOXYLATE
- KB-77099
- AKOS010644216
- ethyl4-(2-chlorophenyl)thiazole-2-carboxylate
- 1050507-06-6
- CS-M0675
- CS-13695
- SCHEMBL13484523
- FT-0731291
- DTXSID00699913
- DB-059293
- Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate
-
- Inchi: 1S/C12H10ClNO2S/c1-2-16-12(15)11-14-10(7-17-11)8-5-3-4-6-9(8)13/h3-7H,2H2,1H3
- InChI Key: BWJMWSPKWNVQFQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=CSC(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 267.012
- Monoisotopic Mass: 267.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4A^2
- XLogP3: 3.8
Experimental Properties
- PSA: 67.43000
- LogP: 3.64020
Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E68710-250mg |
2-Thiazolecarboxylicacid, 4-(2-chlorophenyl)-, ethyl ester |
1050507-06-6 | 98% | 250mg |
¥1682.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E68710-1g |
2-Thiazolecarboxylicacid, 4-(2-chlorophenyl)-, ethyl ester |
1050507-06-6 | 98% | 1g |
¥4632.0 | 2023-09-07 | |
| ChemScence | CS-M0675-250mg |
ethyl 4-(2-chlorophenyl)thiazole-2-carboxylate |
1050507-06-6 | 250mg |
$104.0 | 2022-04-28 | ||
| TRC | B125338-50mg |
Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate |
1050507-06-6 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B125338-100mg |
Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate |
1050507-06-6 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B125338-500mg |
Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate |
1050507-06-6 | 500mg |
$ 340.00 | 2022-06-07 | ||
| Chemenu | CM555079-100mg |
Ethyl 4-(2-chlorophenyl)thiazole-2-carboxylate |
1050507-06-6 | 97% | 100mg |
$103 | 2023-01-04 | |
| Chemenu | CM555079-250mg |
Ethyl 4-(2-chlorophenyl)thiazole-2-carboxylate |
1050507-06-6 | 97% | 250mg |
$125 | 2023-01-04 | |
| Chemenu | CM555079-1g |
Ethyl 4-(2-chlorophenyl)thiazole-2-carboxylate |
1050507-06-6 | 97% | 1g |
$343 | 2023-01-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1057057-100mg |
Ethyl 4-(2-chlorophenyl)thiazole-2-carboxylate |
1050507-06-6 | 97% | 100mg |
¥936.00 | 2024-08-09 |
Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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